Cas no 52034-14-7 (5-Hexenyltriethoxysilane)

• Product Name: 5-Hexenyltriethoxysilane
• CAS No: 52034-14-7
• MF: C₁₂H₂₆O₃Si
• MW: 246.418545246124
• MDL: MFCD08702782
• CID: 1575307
• PubChem ID: 22145149
• Update Time: 2025-06-08

5-Hexenyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• silane, triethoxy-5-hexen-1-yl-
• Triethoxy(hex-5-en-1-yl)silane
• LogP
• 5-hexenyltriethoxysilane
• triethoxy(hex-5-enyl)silane
• (5-Hexenyl)triethoxysilane
• 5-HEXENYLTRIETHOXYSILANE?
• RKYSDIOEHLMYRS-UHFFFAOYSA-N
• DB-317703
• SCHEMBL339097
• 52034-14-7
• DTXSID201313200
• 5-hexenyltriethoxysilane,95%
• MFCD08702782
• 5-Hexenyltriethoxysilane

• MDL： MFCD08702782
• Inchi： 1S/C12H26O3Si/c1-5-9-10-11-12-16(13-6-2,14-7-3)15-8-4/h5H,1,6-12H2,2-4H3
• InChI Key： RKYSDIOEHLMYRS-UHFFFAOYSA-N
• SMILES： [Si](CCCCC=C)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 246.16500
• Monoisotopic Mass: 246.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.891
• Boiling Point: 252.864°C at 760 mmHg
• Flash Point: 106.266°C
• Refractive Index: 1.429
• PSA: 27.69000
• LogP: 3.39110
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Hexenyltriethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 5-Hexenyltriethoxysilane

5-Hexenyltriethoxysilane (CAS No. 52034-14-7): A Versatile Compound in Chemical and Biological Applications

5-Hexenyltriethoxysilane (CAS No. 52034-14-7) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound, also known as hexenyltriethoxysilane, is characterized by its ability to form stable siloxane bonds, making it an essential reagent in various chemical and biological processes.

The molecular structure of 5-Hexenyltriethoxysilane consists of a hexenyl group attached to a silicon atom, which is further functionalized with three ethoxy groups. This unique structure provides the compound with excellent reactivity and compatibility with different substrates, making it a valuable tool in surface modification, polymer synthesis, and biomaterials development.

In the field of surface chemistry, 5-Hexenyltriethoxysilane is widely used for the functionalization of silica surfaces. The ethoxy groups readily hydrolyze in the presence of water to form silanol groups, which can then condense with surface silanols to create a stable monolayer. This process is crucial for improving the adhesion and compatibility of various materials, such as polymers and metals, with silica surfaces. Recent studies have demonstrated the effectiveness of 5-Hexenyltriethoxysilane in enhancing the mechanical properties and durability of composite materials.

In polymer science, 5-Hexenyltriethoxysilane serves as a coupling agent that bridges inorganic fillers and organic polymers. The hexenyl group can participate in radical polymerization reactions, while the silane moiety interacts with inorganic surfaces. This dual functionality allows for the creation of hybrid materials with improved mechanical strength, thermal stability, and chemical resistance. For instance, a study published in the Journal of Applied Polymer Science highlighted the use of 5-Hexenyltriethoxysilane to enhance the tensile strength and elongation at break of epoxy composites.

The biomedical applications of 5-Hexenyltriethoxysilane are equally promising. In tissue engineering, this compound can be used to modify the surface properties of scaffolds to promote cell adhesion and proliferation. The hydrophobic hexenyl group can be tailored to control cell-surface interactions, while the silane moiety ensures strong bonding with the scaffold material. Research published in Biomaterials has shown that 5-Hexenyltriethoxysilane-modified scaffolds exhibit enhanced biocompatibility and support for tissue regeneration.

In drug delivery systems, 5-Hexenyltriethoxysilane can be employed to functionalize nanoparticles or liposomes for targeted drug release. The silane groups can be used to anchor targeting ligands or therapeutic agents to the surface of these delivery vehicles, improving their specificity and efficacy. A recent study in Advanced Drug Delivery Reviews explored the use of 5-Hexenyltriethoxysilane-coated nanoparticles for cancer therapy, demonstrating improved tumor accumulation and reduced side effects compared to traditional chemotherapy.

The environmental impact of 5-Hexenyltriethoxysilane is another area of active research. While the compound itself is not considered hazardous under normal conditions, its degradation products and potential environmental fate are important considerations. Studies have shown that under controlled conditions, 5-Hexenyltriethoxysilane can degrade into non-toxic byproducts through hydrolysis and subsequent oxidation processes. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 5-Hexenyltriethoxysilane (CAS No. 52034-14-7) is a multifaceted compound with a wide range of applications in chemical and biological sciences. Its unique chemical structure and properties make it an indispensable reagent in surface modification, polymer synthesis, biomaterials development, drug delivery systems, and environmental studies. As research continues to advance, the potential uses of this versatile compound are likely to expand even further.